Cas no 1513866-29-9 (3-amino-1-(2-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-1-(2-nitrophenyl)propan-1-ol
• CAS No: 1513866-29-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6397588
• PubChem ID: 123877646
• Update Time: 2025-11-01

3-amino-1-(2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-nitrophenyl)propan-1-ol
• Benzenemethanol, α-(2-aminoethyl)-2-nitro-
• EN300-1831338
• 1513866-29-9

• Inchi： 1S/C9H12N2O3/c10-6-5-9(12)7-3-1-2-4-8(7)11(13)14/h1-4,9,12H,5-6,10H2
• InChI Key： LMGLREPNPSPGKQ-UHFFFAOYSA-N
• SMILES： C1(C(CCN)O)=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 384.1±32.0 °C(Predicted)
• pka: 13.54±0.20(Predicted)

Additional information on 3-amino-1-(2-nitrophenyl)propan-1-ol

Introduction to 3-amino-1-(2-nitrophenyl)propan-1-ol (CAS No: 1513866-29-9)

3-amino-1-(2-nitrophenyl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the Chemical Abstracts Service Number (CAS No) 1513866-29-9, has garnered attention due to its potential applications in drug discovery and synthetic organic chemistry. The compound’s structure consists of a propan-1-ol backbone substituted with an amino group at the first carbon and a 2-nitrophenyl group at the second carbon, making it a versatile intermediate for various chemical transformations.

The synthesis of 3-amino-1-(2-nitrophenyl)propan-1-ol involves multi-step organic reactions, typically starting from readily available precursors such as nitrobenzene derivatives and amino alcohols. The nitro group in the 2-nitrophenyl moiety plays a crucial role in determining the reactivity and electronic properties of the molecule. This feature makes it an attractive candidate for further functionalization, allowing chemists to explore its potential in designing novel pharmacophores.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways through precise targeting. 3-amino-1-(2-nitrophenyl)propan-1-ol has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory and neurological disorders. Preliminary research suggests that the compound may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are key targets in therapeutic intervention. The presence of both an amino group and a nitro group provides multiple sites for interaction with biological targets, enhancing its pharmacological profile.

The nitrophenyl moiety is particularly noteworthy due to its ability to engage in hydrogen bonding and π-stacking interactions with biological macromolecules. These interactions can influence the binding affinity and selectivity of the compound, making it a valuable scaffold for medicinal chemists. Additionally, the amino group at the terminal position of the propan-1-ol chain offers opportunities for further derivatization, such as amidation or alkylation, which can tailor the compound’s properties for specific applications.

One of the most compelling aspects of 3-amino-1-(2-nitrophenyl)propan-1-ol is its potential in developing next-generation therapeutics. The compound’s structural features align well with current trends in drug design, where molecules with multiple functional groups are favored for their ability to interact with multiple targets simultaneously. This multitarget engagement can lead to synergistic effects, improving therapeutic outcomes and reducing side effects.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 3-amino-1-(2-nitrophenyl)propan-1-ol for biological activity. Molecular docking studies have been instrumental in predicting how this molecule might interact with various protein targets, providing insights into its potential pharmacological effects. These studies have highlighted its promise as a lead compound for further optimization.

The synthetic pathways for 3-amino-1-(2-nitrophenyl)propan-1-ol have also been refined to improve yield and purity. Modern synthetic techniques, including catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions, have made it possible to produce this compound in higher quantities with greater precision. This advancement is crucial for both academic research and industrial applications, where large-scale production is often required.

In conclusion, 3-amino-1-(2-nitrophenyl)propan-1-ol (CAS No: 1513866-29-9) represents a promising compound in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug discovery and therapy.